(4-Cyclopentylthiophen-2-yl)boronic acid

• Molecular Formula: C9H13BO2S
• Molecular Weight: 196.08 g/mol
• IUPAC Name: (4-cyclopentylthiophen-2-yl)boronic acid
• InChI: InChI=1S/C9H13BO2S/c11-10(12)9-5-8(6-13-9)7-3-1-2-4-7/h5-7,11-12H,1-4H2
• InChI Key: QBQNQVNOCJULLU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CS1)C2CCCC2)(O)O

Description

(4-Cyclopentylthiophen-2-yl)boronic acid is a heterocyclic boronic acid derivative featuring a thiophene ring substituted with a cyclopentyl group at the 4-position and a boronic acid moiety at the 2-position. The cyclopentyl substituent introduces steric bulk and lipophilicity, which may influence its reactivity, solubility, and biological interactions. Boronic acids are widely used in Suzuki-Miyaura cross-coupling reactions for drug synthesis and exhibit biological activity through interactions with enzymes, receptors, and other molecular targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Cyclopentylthiophen-2-yl)boronic acid typically involves the borylation of a suitable precursor. One common method is the Miyaura borylation reaction, which involves the cross-coupling of bis(pinacolato)diboron with an aryl halide precursor under palladium catalysis. The reaction conditions often include the use of a base such as potassium acetate and a solvent like 1,4-dioxane .

Industrial Production Methods: Industrial production of (4-Cyclopentylthiophen-2-yl)boronic acid would likely follow similar synthetic routes but on a larger scale. The process would involve optimization of reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: (4-Cyclopentylthiophen-2-yl)boronic acid undergoes various types of reactions, including:

Suzuki–Miyaura Coupling: This reaction forms carbon-carbon bonds by coupling the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst.

Oxidation: The boronic acid group can be oxidized to form the corresponding alcohol.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions:

Suzuki–Miyaura Coupling: Palladium catalyst, base (e.g., potassium carbonate), and solvent (e.g., toluene or ethanol).

Oxidation: Hydrogen peroxide or other oxidizing agents.

Substitution: Electrophiles such as halogens or nitro groups.

Major Products:

Suzuki–Miyaura Coupling: Biaryl compounds.

Oxidation: Alcohol derivatives.

Substitution: Substituted thiophenes.

Scientific Research Applications

(4-Cyclopentylthiophen-2-yl)boronic acid has several applications in scientific research:

Chemistry: Used as a reagent in cross-coupling reactions to synthesize complex organic molecules.

Biology: Potential use in the development of biologically active compounds.

Medicine: Exploration as a building block for pharmaceuticals.

Industry: Utilized in the synthesis of materials for electronic devices and polymers.

Mechanism of Action

The mechanism of action of (4-Cyclopentylthiophen-2-yl)boronic acid in cross-coupling reactions involves the formation of a palladium-boron complex, followed by transmetalation and reductive elimination steps to form the desired carbon-carbon bond . The boronic acid group acts as a nucleophile, transferring its organic group to the palladium catalyst.

Comparison with Similar Compounds

Comparison with Structurally Similar Boronic Acids

Substituent Effects on Reactivity and Physicochemical Properties

Table 1: Structural and Physicochemical Comparisons

Compound	Substituent	Molecular Weight	Key Properties
(4-Cyclopentylthiophen-2-yl)BA	Cyclopentyl (thiophene)	~209.1*	High lipophilicity, moderate steric hindrance
(4-Fluorothiophen-2-yl)BA	Fluorine (thiophene)	158.0	Electronegative substituent, lower pKa
(4-Bromo-5-methylthiophen-2-yl)BA	Bromo, methyl (thiophene)	220.9	Electron-withdrawing Br, increased reactivity
Phenanthren-9-yl BA	Polycyclic aromatic	~212.1	High aromaticity, low solubility
1-Amido-2-triazolylethaneboronic acid	Triazole	~207.2	Improved β-lactamase inhibition via heterocyclic substitution

*Estimated based on molecular formula.

• Electronic Effects: Fluorine substituents (e.g., in (4-fluorothiophen-2-yl)boronic acid) lower pKa due to electron-withdrawing effects, enhancing Lewis acidity .
• Solubility : Bulky aromatic substituents (e.g., phenanthren-9-yl) reduce aqueous solubility, as seen in compounds precipitating in cell culture media . The cyclopentyl group may similarly limit solubility but improve membrane permeability.

Mechanistic Insights and Selectivity

• pKa and Binding Affinity : Fluoro-substituted boronic acids exhibit pKa modulation via through-space electronic effects rather than through-bond interactions . The cyclopentyl group’s steric effects may stabilize the boronate conjugate base, altering binding kinetics in physiological conditions .
• Diagnostic Utility: Phenyl boronic acid demonstrates superior diagnostic accuracy over aminophenylboronic acid (APBA) in detecting β-lactamase producers . The thiophene backbone in the target compound could enhance specificity for certain targets due to its heterocyclic nature.